7-Amino-3-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Catalog No.
S9098690
CAS No.
M.F
C11H12N4O3S3
M. Wt
344.4 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
7-Amino-3-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
IUPAC Name
7-amino-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
Molecular Formula
C11H12N4O3S3
Molecular Weight
344.4 g/mol
InChI
InChI=1S/C11H12N4O3S3/c1-4-13-14-11(21-4)20-3-5-2-19-9-6(12)8(16)15(9)7(5)10(17)18/h6,9H,2-3,12H2,1H3,(H,17,18)
InChI Key
HJSGHKMSDOLGJJ-UHFFFAOYSA-N
Canonical SMILES
CC1=NN=C(S1)SCC2=C(N3C(C(C3=O)N)SC2)C(=O)O
XLogP3
-3.2
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
2
Exact Mass
344.00715378 g/mol
Monoisotopic Mass
344.00715378 g/mol
Heavy Atom Count
21
Dates
Modify: 2023-11-21
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